N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-[1-(3,4-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C26H25N7O4/c1-15-5-6-18(11-16(15)2)32-24-21(13-27-32)25(35)30-26(29-24)33-22(12-17(3)31-33)28-23(34)14-37-20-9-7-19(36-4)8-10-20/h5-13H,14H2,1-4H3,(H,28,34)(H,29,30,35)
• InChI Key: NCQUTFGNMPGSSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)COC5=CC=C(C=C5)OC)C
• Molecular Formula: C26H25N7O4
• Molecular Weight: 499.5 g/mol

Description

The compound you’re asking about, “N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-methoxyphenoxy)acetamide”, is a complex organic molecule. It is related to the class of compounds known as 4-phenoxy-6-aryl-1H-pyrazolo[3,4-d]pyrimidines. These compounds have been studied for their potential use as inhibitors of mTOR kinase and PI3 kinase, which are important targets in cancer therapy.

Scientific Research Applications

Radiosynthesis and Imaging Applications : A closely related compound, DPA-714, is part of a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, recognized for selective ligand properties towards the translocator protein (18 kDa). This series, including DPA-714, has been explored for its potential in radiolabeling with fluorine-18 for in vivo imaging using positron emission tomography (PET), highlighting its application in neuroimaging and potentially in tracking neuroinflammatory processes (Dollé et al., 2008).

Anticancer Activity : Certain derivatives of pyrazolo[3,4-d]pyrimidin have been synthesized and evaluated for their in vitro cytotoxic activity against cancer cell lines. One compound demonstrated notable cancer cell growth inhibition across eight cancer cell lines, suggesting potential therapeutic applications in cancer treatment (Al-Sanea et al., 2020).

Antifungal Effects : Research into pyrimidin-amine derivatives containing heterocyclic compounds has revealed antifungal properties against types of fungi such as Aspergillus terreus and Aspergillus niger. This indicates the potential use of these compounds in developing antifungal agents (Jafar et al., 2017).

Synthesis and Biological Activities : The synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition has been explored. These derivatives have potential applications in the development of new pharmaceutical compounds with varying biological activities (Rahmouni et al., 2014).

Insecticidal and Antibacterial Potential : Pyrimidine linked pyrazole heterocyclics synthesized via microwave irradiation have been evaluated for their insecticidal and antibacterial potential. This indicates the role of such derivatives in agricultural pest control and antimicrobial applications (Deohate and Palaspagar, 2020).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, characterization, and potential biological activity. Given the interest in related compounds as kinase inhibitors, this compound could be a promising candidate for further study in the context of cancer therapy.